Cas no 1934458-93-1 (1-(Pent-4-yn-1-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(Pent-4-yn-1-yl)cyclopropane-1-carbaldehyde
• CAS No: 1934458-93-1
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 5699627
• PubChem ID: 130698074
• Update Time: 2025-10-22

1-(Pent-4-yn-1-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1619696
• 1-(Pent-4-yn-1-yl)cyclopropane-1-carbaldehyde
• 1934458-93-1

• Inchi： 1S/C9H12O/c1-2-3-4-5-9(8-10)6-7-9/h1,8H,3-7H2
• InChI Key： RXMJOIXQBMPPBD-UHFFFAOYSA-N
• SMILES： O=CC1(CCCC#C)CC1

Computed Properties

• Exact Mass: 136.088815002g/mol
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(Pent-4-yn-1-yl)cyclopropane-1-carbaldehyde

Research Brief on 1-(Pent-4-yn-1-yl)cyclopropane-1-carbaldehyde (CAS: 1934458-93-1): Recent Advances and Applications in Chemical Biology and Drug Discovery

1-(Pent-4-yn-1-yl)cyclopropane-1-carbaldehyde (CAS: 1934458-93-1) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and drug discovery. This compound features a cyclopropane ring and a terminal alkyne group, making it a valuable building block for the synthesis of complex molecules. Recent studies have explored its utility in click chemistry, bioconjugation, and the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound and highlight its emerging roles in the field.

One of the most notable applications of 1-(Pent-4-yn-1-yl)cyclopropane-1-carbaldehyde is in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The terminal alkyne group in this compound allows for efficient conjugation with azide-containing molecules, enabling the rapid assembly of complex structures. Recent research has demonstrated its use in the synthesis of bioactive molecules, including inhibitors of key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of protease inhibitors, showcasing its potential in drug design.

In addition to its role in click chemistry, 1-(Pent-4-yn-1-yl)cyclopropane-1-carbaldehyde has been investigated for its utility in bioconjugation strategies. The cyclopropane ring in this compound provides structural rigidity, which can enhance the stability of conjugated biomolecules. A recent study in Bioconjugate Chemistry highlighted its use in the modification of peptides and proteins, leading to improved pharmacokinetic properties. The researchers noted that the aldehyde functionality of this compound allows for selective reactions with amino groups, facilitating site-specific modifications.

Beyond its synthetic applications, 1-(Pent-4-yn-1-yl)cyclopropane-1-carbaldehyde has also shown promise in the development of novel therapeutics. A 2022 study in ACS Chemical Biology explored its incorporation into small-molecule probes targeting cancer-associated proteins. The researchers found that the compound's unique structural features enabled selective binding to the target proteins, leading to potent inhibitory effects. These findings suggest that this compound could serve as a valuable scaffold for the design of next-generation anticancer agents.

Despite these advancements, challenges remain in the large-scale synthesis and application of 1-(Pent-4-yn-1-yl)cyclopropane-1-carbaldehyde. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 publication in Organic Process Research & Development detailed a scalable synthesis method that addresses some of these challenges, paving the way for broader utilization of this compound in industrial and academic settings.

In conclusion, 1-(Pent-4-yn-1-yl)cyclopropane-1-carbaldehyde (CAS: 1934458-93-1) represents a promising tool in chemical biology and drug discovery. Its unique structural features and versatile reactivity make it a valuable asset for researchers exploring new therapeutic strategies. Continued research into its applications and synthetic optimization will likely uncover additional opportunities for this compound in the years to come.